Cas no 1132681-38-9 (Rivaroxaban-d4)

Rivaroxaban-d4 structure
Rivaroxaban-d4 structure
Product Name:Rivaroxaban-d4
CAS No:1132681-38-9
MF:C19H18ClN3O5S
MW:439.905969142914
CID:1060877
PubChem ID:25255944
Update Time:2025-09-19

Rivaroxaban-d4 Chemical and Physical Properties

Names and Identifiers

    • Rivaroxaban-d4
    • 5-chloro-N-[[(5S)-2-oxo-3-[2,3,5,6-tetradeuterio-4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
    • Rivaroxaban D4
    • HY-50903S
    • MS-27906
    • 1ST158364D4
    • 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)(~2~H_4_)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide
    • BAY 59-7939-d4
    • AKOS040736674
    • 5-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl-d4]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide
    • CS-0019864
    • DTXSID60649494
    • DA-57460
    • G14135
    • 1132681-38-9
    • Inchi: 1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1D,2D,3D,4D
    • InChI Key: KGFYHTZWPPHNLQ-UJCPGTITSA-N
    • SMILES: ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C(COCC2)=O)=O)S1

Computed Properties

  • Exact Mass: 439.0906765g/mol
  • Monoisotopic Mass: 439.0906765g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Melting Point: 224-225°C

Rivaroxaban-d4 Pricemore >>

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